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Compound of Interest

Compound Name:
Sodium;2-methyl-3-oxobut-1-en-1-

olate

Cat. No.: B1141018 Get Quote

An In-depth Technical Guide to Sodium;2-
methyl-3-oxobut-1-en-1-olate
This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of Sodium;2-methyl-3-oxobut-1-en-1-olate. The information is

tailored for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Physical Properties
Sodium;2-methyl-3-oxobut-1-en-1-olate is the sodium salt of the enol tautomer of 2-methyl-

3-oxobutanal. Its chemical structure is characterized by a four-carbon backbone with a methyl

group at the second position, a ketone at the third position, and a sodium enolate at the first

position.

Table 1: Chemical Identifiers for Sodium;2-methyl-3-oxobut-1-en-1-olate
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Identifier Value

IUPAC Name sodium;(Z)-2-methyl-3-oxobut-1-en-1-olate[1]

Molecular Formula C₅H₇NaO₂[1]

Molecular Weight 122.10 g/mol [1]

CAS Number 35116-41-7[1]

PubChem CID 23663473[1]

Table 2: Computed Physical Properties of Sodium;2-methyl-3-oxobut-1-en-1-olate

Property Value

Exact Mass 122.03437374 Da[1]

Topological Polar Surface Area 40.1 Å²[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 1[1]

Complexity 107[1]

Due to a lack of experimentally determined physical properties for Sodium;2-methyl-3-
oxobut-1-en-1-olate, the properties of its precursor, 2-methyl-3-oxobutanal, are provided for

reference.

Table 3: Physical Properties of 2-methyl-3-oxobutanal (CAS: 22428-91-7)
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Property Value

Molecular Formula C₅H₈O₂

Molecular Weight 100.12 g/mol

Boiling Point 136.5 °C at 760 mmHg

Flash Point 42.2 °C

Density 0.946 g/cm³

Synthesis and Experimental Protocols
The synthesis of Sodium;2-methyl-3-oxobut-1-en-1-olate is not extensively documented in

the scientific literature. However, a plausible and efficient synthesis can be extrapolated from

the known chemistry of its precursor and general methods for enolate formation. The proposed

synthetic route is a two-step process:

Synthesis of 2-methyl-3-oxobutanal: This precursor can be synthesized through various

methods, one of which is the oxidation of a suitable alcohol precursor.

Deprotonation to form the Sodium Enolate: Treatment of 2-methyl-3-oxobutanal with a

suitable sodium base will yield the target compound.

Experimental Protocol for the Synthesis of Sodium;2-
methyl-3-oxobut-1-en-1-olate (Proposed)
Step 1: Synthesis of 2-methyl-3-oxobutanal (Illustrative Method)

Materials: 2-methyl-3-oxobutan-1-ol, Dess-Martin periodinane (DMP), Dichloromethane

(DCM).

Procedure:

To a stirred solution of 2-methyl-3-oxobutan-1-ol (1.0 eq) in anhydrous DCM at 0 °C, add

Dess-Martin periodinane (1.1 eq) portion-wise.
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Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring

the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate.

Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine,

dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 2-methyl-3-

oxobutanal.

Step 2: Synthesis of Sodium;2-methyl-3-oxobut-1-en-1-olate

Materials: 2-methyl-3-oxobutanal, Sodium hydride (NaH) or Sodium ethoxide (NaOEt),

Anhydrous Tetrahydrofuran (THF).

Procedure:

To a stirred suspension of Sodium Hydride (1.1 eq, 60% dispersion in mineral oil, washed

with hexane) in anhydrous THF at 0 °C under an inert atmosphere (e.g., Argon), add a

solution of 2-methyl-3-oxobutanal (1.0 eq) in anhydrous THF dropwise.

Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and

stir for an additional 2 hours.

The formation of the sodium enolate will result in a precipitate. The solid can be isolated

by filtration, washed with anhydrous THF, and dried under vacuum to yield Sodium;2-
methyl-3-oxobut-1-en-1-olate.
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Step 1: Synthesis of Precursor

Step 2: Enolate Formation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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